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Compound of Interest

3-[4-

Compound Name: (Dimethylamino)phenyl]limidazolidi
ne-2,4-dione

CAS No.: 111256-82-7

Cat. No.: B1337823

Get Quote

Executive Summary

This technical guide provides a comprehensive structural and conformational analysis of 5-(4-

dimethylaminophenyl)hydantoin and its related derivatives.[1][2] Hydantoins (imidazolidine-2,4-
diones) represent a privileged scaffold in medicinal chemistry, primarily known for their
anticonvulsant properties (e.g., Phenytoin).[1][2] The incorporation of a p-dimethylaminophenyl
moiety at the C5 position introduces significant electronic and steric modulations, altering
lipophilicity, pKa, and receptor binding kinetics. This document is designed for medicinal
chemists and structural biologists, focusing on the causality between synthetic protocols,
molecular conformation, and pharmacological potential.[2]

Structural Fundamentals & Electronic Architecture
The Core Scaffold
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The hydantoin ring is a five-membered heterocycle containing two nitrogen atoms at positions
1 and 3, and two carbonyl groups at positions 2 and 4.

o Planarity: The imidazolidine-2,4-dione core is essentially planar due to the amide-like
resonance character of the N-C(=0) bonds.[1]

o Tautomerism: While multiple tautomers are theoretically possible (lactam-lactim), the 2,4-
diketo tautomer is thermodynamically dominant in both the solid state and neutral solution.[1]

[2]

The Dimethylaminophenyl Substituent

The addition of the p-dimethylamino group at C5 creates a push-pull electronic system when
conjugated with the electron-deficient hydantoin ring (though conjugation is interrupted by the

C5 carbon).

Feature Structural Impact

The

group is a strong

Electronic Effect -donor (mesomeric effect) and weak

-acceptor.[1][2] It significantly increases the

electron density of the phenyl ring.

Increases

Lipophilicity compared to the unsubstituted phenyl analog,
enhancing blood-brain barrier (BBB)

permeability.[1][2]

The dimethylamino nitrogen introduces a basic

center (

Basicity ), allowing for protonation at physiological pH,

unlike the acidic hydantoin imide (

).[2]
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Conformational Dynamics

The biological activity of dimethylaminophenyl hydantoins is governed by their ability to adopt
specific conformations within the receptor binding pocket (e.g., voltage-gated sodium
channels).

Torsional Freedom
The molecule possesses two critical rotatable bonds:
e (C5-C1"): Rotation of the phenyl ring relative to the hydantoin core.
o Barrier:[1][2] Low energy barrier (
)[11[2]
o Preferred Conformation: The phenyl ring is typically twisted

out of the hydantoin plane to minimize steric clash with the carbonyl oxygen at C4 and the
amine at N1.

e (C4'-N): Rotation of the dimethylamino group relative to the phenyl ring.

o Resonance: Partial double bond character restricts rotation, keeping the

group largely coplanar with the phenyl ring to maximize orbital overlap.

Visualization: Pharmacophore & Conformation

The following diagram illustrates the key pharmacophoric features and rotational axes.

Hydantoin Core

(H-bond Donor/Acceptor)

Scaffold Anchor

Rotatable Bond 11 Conjugated Bond 12
C5 Chiral Center | _ ____ (Steric Control) _ Phenyl Ring Electronic Push Dimethylamino Group
(sp3 Hybridized) (Hydrophobic Scaffold) (Basic Center / EDG)
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Caption: Structural connectivity showing the rigid hydantoin core linked to the flexible
dimethylaminophenyl tail. The

bond dictates the spatial orientation critical for receptor docking.
Synthesis Protocol: Bucherer-Bergs Reaction[1][2]

[3][4]

The most robust method for synthesizing 5,5-disubstituted or 5-monosubstituted hydantoins is
the Bucherer-Bergs reaction.[1][2][3] This multicomponent reaction is preferred over the Read
reaction for its thermodynamic control and high yields.

Reaction Mechanism Overview

The synthesis involves the condensation of 4-dimethylaminobenzaldehyde (or ketone) with
potassium cyanide and ammonium carbonate.
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NH3

5-(4-dimethylaminophenyl)hydantoin

Click to download full resolution via product page

Caption: Step-wise mechanistic flow of the Bucherer-Bergs reaction, highlighting the critical
aminonitrile intermediate.[1][2][4]

Experimental Protocol

Objective: Synthesis of 5-(4-dimethylaminophenyl)hydantoin.

Reagents:
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4-Dimethylaminobenzaldehyde (10 mmol)[1][2]

Potassium Cyanide (KCN) (15 mmol) [Caution: Toxic][2]

Ammonium Carbonate

(30 mmol)[2]

Ethanol/Water (1:1 v/v)[2]
Procedure:

¢ Dissolution: In a 100 mL round-bottom flask, dissolve 4-dimethylaminobenzaldehyde in 20
mL of ethanol.

e Addition: Add a solution of KCN and ammonium carbonate in 20 mL of water.

o Reflux: Heat the mixture to 60—70°C for 4—6 hours. Monitor via TLC (Solvent: Ethyl
Acetate/Hexane 1:1).[1][2]

» Precipitation: Cool the reaction mixture to

. The hydantoin usually precipitates as a solid.

 Acidification: If no precipitate forms, carefully acidify to pH 2—3 with dilute HCI (in a fume
hood) to protonate the hydantoin anion.[1][2]

Purification: Filter the crude solid and recrystallize from aqueous ethanol.
Validation Criteria:

 Yield: Expected > 70%.

o Melting Point: Distinctive high melting point (typically

)-[11[2]

Analytical Characterization
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To ensure scientific integrity, the synthesized compound must be validated using spectroscopic
methods.[2]

NMR Spectroscopy Data (Predicted)

The following table summarizes the expected chemical shifts for 5-(4-
dimethylaminophenyl)hydantoin in DMSO-

Shift (
Nucleus Moiety Multiplicity Interpretation
ppm)
) ) Acidic proton, H-
H Imide NH (N3) 10.5-10.8 Broad Singlet
bonded.
) ) Less acidic than
H Amide NH (N1) 8.2-85 Broad Singlet
N3.[1][2]
Characteristic
A tic (Ar-H) 7.1 (d), 6.6 (d) Doublets bstituti
romatic (Ar- . , 6. ara-substitution
H (AA'BB) P
pattern.[1][2]
) ) Chiral center
H Methine (C5-H) 5.1-53 Singlet
proton.
Methyl protons,
H 28-29 Singlet (6H) slightly
deshielded by N.
c Carbonyl (C4) ~175.0 - Urea carbonyl.
Amide carbonyl.
c Carbonyl (C2) ~157.0 -
[1](2]

X-Ray Crystallography Features

In the solid state, these molecules typically form centrosymmetric dimers linked by
intermolecular Hydrogen bonds (
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)-[11[2]

e Space Group: Often Monoclinic (
) or Orthorhombic.[1][2]
e Packing: The planar dimethylamino groups stack to maximize

interactions, while the hydantoin heads form polar ribbons.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Molecular Structure and Conformation of
Dimethylaminophenyl Hydantoins: A Technical Guide]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1337823/docs#molecular-structure-and-
conformation-of-dimethylaminophenyl-hydantoins-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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